Cas no 1378880-03-5 (2,6-Dichloro-4-propoxypyridine)

• Product Name: 2,6-Dichloro-4-propoxypyridine
• CAS No: 1378880-03-5
• MF: C₈H₉Cl₂NO
• MW: 206.069160223007
• MDL: MFCD12024873
• CID: 5142489
• Update Time: 2025-08-04

2,6-Dichloro-4-propoxypyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2,6-dichloro-4-propoxy-
• 2,6-Dichloro-4-propoxypyridine

• MDL： MFCD12024873
• Inchi： 1S/C8H9Cl2NO/c1-2-3-12-6-4-7(9)11-8(10)5-6/h4-5H,2-3H2,1H3
• InChI Key： IPYHIQRFEZGODY-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=CC(OCCC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,6-Dichloro-4-propoxypyridine

Recent Advances in the Study of 2,6-Dichloro-4-propoxypyridine (CAS: 1378880-03-5) and Its Applications in Chemical Biology and Pharmaceutical Research

2,6-Dichloro-4-propoxypyridine (CAS: 1378880-03-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance as a versatile building block in medicinal chemistry, owing to its unique chemical properties and reactivity. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic implications.

A recent study published in the Journal of Medicinal Chemistry explored the use of 2,6-Dichloro-4-propoxypyridine as a precursor in the synthesis of novel kinase inhibitors. The research demonstrated that modifications at the propoxy group could significantly enhance the selectivity and potency of these inhibitors against specific cancer-related kinases. The study employed a combination of computational modeling and in vitro assays to optimize the compound's structure, resulting in a lead candidate with promising anti-proliferative activity.

In the agrochemical sector, 2,6-Dichloro-4-propoxypyridine has been investigated as a key intermediate in the development of next-generation herbicides. A 2023 patent application by a leading agrochemical company disclosed a novel synthesis route for this compound, emphasizing improved yield and scalability. The patent also highlighted its utility in creating herbicidal agents with reduced environmental impact, addressing growing concerns about sustainable agriculture.

From a mechanistic perspective, recent structural analyses using X-ray crystallography have provided valuable insights into the molecular interactions of 2,6-Dichloro-4-propoxypyridine derivatives. These studies, published in Bioorganic & Medicinal Chemistry Letters, revealed how the chlorine substituents influence the compound's binding affinity to biological targets. Such findings are crucial for rational drug design and could accelerate the development of new therapeutic agents.

Ongoing research is exploring the potential of 2,6-Dichloro-4-propoxypyridine in addressing antimicrobial resistance. Preliminary results from a multi-institutional collaboration suggest that derivatives of this compound exhibit activity against drug-resistant bacterial strains, possibly through novel mechanisms of action. While these findings are still in early stages, they represent an exciting direction for future investigations in infectious disease therapeutics.

In conclusion, 2,6-Dichloro-4-propoxypyridine (CAS: 1378880-03-5) continues to be a valuable chemical entity with diverse applications in pharmaceutical and agrochemical research. The recent studies underscore its potential as a versatile scaffold for drug discovery and its importance in developing more sustainable agricultural solutions. As research progresses, we anticipate further innovations leveraging this compound's unique chemical properties.